Highly sensitive detection of copper ions by densely grafting fluorescein inside polyethyleneimine core–silica shell nanoparticles†
Analyst Pub Date: 2015-10-22 DOI: 10.1039/C5AN01880C
Abstract
In this work, polyethyleneimine (PEI) core–silica shell nanoparticles were synthesized and used for densely grafting fluorescent receptor units inside the core of these particles to result in multi-receptor units collectively sensing a target. Herein, copper ion quenching of the fluorescence intensity of a fluorescein isothiocyanate (FITC) system was selected as a model to confirm our proof-of-concept strategy. Our results showed that, compared to free FITC in solution, a 10-fold enhancement of the Stern–Volmer constant value for Cu2+ quenching of the fluorescence intensity of the grafted state of FITC in PEI core–silica shell nanoparticles was achieved. Furthermore, compared to a previous collective sensing scheme by densely grafting fluorescent receptor units on a silica nanoparticle surface, the proposed scheme, which grafted fluorescent receptor units inside a polymer nano-core, was simple, highly efficient and presented higher sensitivity.
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